Cas no 1261683-19-5 (2-Methyl-6-(trifluoromethoxy)benzaldehyde)

• Product Name: 2-Methyl-6-(trifluoromethoxy)benzaldehyde
• CAS No: 1261683-19-5
• MF: C₉H₇F₃O₂
• MW: 204.145893335342
• CID: 4988072
• Update Time: 2025-05-24

2-Methyl-6-(trifluoromethoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-6-(trifluoromethoxy)benzaldehyde

• Inchi： 1S/C9H7F3O2/c1-6-3-2-4-8(7(6)5-13)14-9(10,11)12/h2-5H,1H3
• InChI Key： YNNXTQMLBZZXTJ-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(C)=C1C=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3

Additional information on 2-Methyl-6-(trifluoromethoxy)benzaldehyde

Comprehensive Overview of 2-Methyl-6-(trifluoromethoxy)benzaldehyde (CAS No. 1261683-19-5)

2-Methyl-6-(trifluoromethoxy)benzaldehyde (CAS No. 1261683-19-5) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluoromethoxy group and an aldehyde functionality, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and material science.

The compound’s molecular formula and structural properties have been extensively studied to understand its reactivity and stability. With the growing demand for fluorinated compounds in medicinal chemistry, 2-Methyl-6-(trifluoromethoxy)benzaldehyde has gained attention for its ability to enhance the metabolic stability and bioavailability of target molecules. This aligns with current trends in green chemistry and sustainable synthesis, where efficiency and environmental impact are prioritized.

In recent years, the compound has been explored for its role in developing new therapeutic agents, particularly in the fields of central nervous system (CNS) disorders and anti-inflammatory drugs. Its trifluoromethoxy group is known to improve lipophilicity, a critical factor in drug design. Additionally, the aldehyde moiety offers versatile reactivity, enabling further functionalization through condensation or reduction reactions.

From an industrial perspective, 2-Methyl-6-(trifluoromethoxy)benzaldehyde is often synthesized via palladium-catalyzed cross-coupling or electrophilic aromatic substitution methods. These processes are optimized for scalability and yield, addressing the needs of high-throughput screening and commercial production. The compound’s CAS No. 1261683-19-5 serves as a unique identifier in regulatory and procurement databases, ensuring traceability and compliance.

Another area of interest is the compound’s potential in material science, where its aromatic core and fluorine substituents contribute to the development of advanced polymers and coatings. Its thermal stability and resistance to degradation make it suitable for high-performance applications. This versatility has led to increased inquiries from researchers seeking custom synthesis or bulk quantities of the compound.

Frequently asked questions about 2-Methyl-6-(trifluoromethoxy)benzaldehyde include its storage conditions, solubility profile, and handling precautions. Proper storage in a cool, dry environment under inert atmosphere is recommended to maintain its stability. The compound is typically soluble in common organic solvents like dichloromethane and ethyl acetate, facilitating its use in laboratory settings.

In summary, 2-Methyl-6-(trifluoromethoxy)benzaldehyde (CAS No. 1261683-19-5) is a multifaceted compound with significant relevance in modern chemistry. Its applications span pharmaceuticals, agrochemicals, and advanced materials, driven by its unique structural features and reactivity. As research continues to uncover new possibilities, this compound remains a key player in innovation and industrial progress.